molecular formula C7H12O2 B8461381 2-(Pent-4-enyloxy)acetaldehyde

2-(Pent-4-enyloxy)acetaldehyde

Cat. No.: B8461381
M. Wt: 128.17 g/mol
InChI Key: SNHYJJXFRLNJPZ-UHFFFAOYSA-N
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Description

2-(Pent-4-enyloxy)acetaldehyde is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H12O2

Molecular Weight

128.17 g/mol

IUPAC Name

2-pent-4-enoxyacetaldehyde

InChI

InChI=1S/C7H12O2/c1-2-3-4-6-9-7-5-8/h2,5H,1,3-4,6-7H2

InChI Key

SNHYJJXFRLNJPZ-UHFFFAOYSA-N

Canonical SMILES

C=CCCCOCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Pent-4-enyloxy)acetaldehyde was prepared in a 2-step process following the literature procedures with modifications (Glaser M, et al. Bioconjugate Chem. 2008, 19, 951-957). Thus, to a stirring suspension of sodium hydride (60% in mineral oil, 2.85 g, 71.4 mmol) in THF (40 mL) under nitrogen atmosphere was added through an addition funnel a solution of 4-penten-1ol (6.15 g, 71.4 mmol) in THF (20 mL) at room temperature. After completion of addition, the mixture was refluxed for 1 h and then cooled to room temperature. A solution of bromoacetaldehyde dimethyl acetal (11.5 g, 68 mmol) in THF (40 mL) was added dropwise at room temperature over a period of 20 min. The reaction mixture was then refluxed for 4 h, cooled to room temperature, and quenched with water (20 mL). The layers were separated and the aqueous layer was extracted with ethyl acetate (2×50 mL). The combined organic solutions were washed with brine (50 mL), dried over Na2SO4 and evaporated under vacuum. The crude residue was purified by flash silica gel chromatography eluting with step gradients of 0-10% ethyl acetate in hexane to afford 5-(2,2-dimethoxy-ethoxy)-pent-1-ene (5.5 g, 31.6 mmol, 44% yield).
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2.85 g
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40 mL
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6.15 g
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20 mL
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11.5 g
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40 mL
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